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Compound of Interest

Compound Name: 4-Fluoro-3-iodo-1H-indazole

Cat. No.: B1322430 Get Quote

A comprehensive search of crystallographic databases and scientific literature has revealed

that the crystal structure of 4-Fluoro-3-iodo-1H-indazole has not yet been experimentally

determined and publicly reported.

Despite the interest in halogenated indazole derivatives for their potential applications in

pharmaceutical and materials science, detailed crystallographic data for 4-Fluoro-3-iodo-1H-
indazole, including unit cell dimensions, bond lengths, and bond angles, is not available in

prominent databases such as the Cambridge Crystallographic Data Centre (CCDC) and the

Crystallography Open Database (COD).

Indazole and its derivatives are recognized for their diverse biological activities, and the

introduction of fluorine and iodine atoms can significantly influence their physicochemical

properties and biological interactions.[1] The fluorine atom can enhance metabolic stability and

binding affinity, while the iodine atom can be utilized for further synthetic modifications or to

introduce specific interactions.

While synthetic methods for creating various substituted indazoles are documented, and the

biological relevance of the indazole scaffold is well-established in the context of anti-cancer

agents and other therapeutic areas, the specific three-dimensional arrangement of atoms in the

solid state for 4-Fluoro-3-iodo-1H-indazole is a critical piece of information that is currently

missing from the scientific record.

For researchers, scientists, and drug development professionals, the crystal structure would

provide invaluable insights into the molecule's conformation, intermolecular interactions, and
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packing in the solid state. This information is fundamental for structure-based drug design,

understanding polymorphism, and developing new materials.

Given the absence of the core crystallographic data, it is not possible to provide an in-depth

technical guide with quantitative data tables, detailed experimental protocols for its crystal

structure determination, or visualizations of its specific signaling pathways. Further

experimental work, specifically single-crystal X-ray diffraction analysis, would be required to

elucidate the crystal structure of 4-Fluoro-3-iodo-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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